Cas no 1502550-72-2 ([1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine)

• Product Name: [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine
• CAS No: 1502550-72-2
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5932791
• PubChem ID: 82599607
• Update Time: 2025-05-25

[1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1502550-72-2
• EN300-1819410
• [1-(5-methylpyrazin-2-yl)cyclobutyl]methanamine
• [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine

• Inchi： 1S/C10H15N3/c1-8-5-13-9(6-12-8)10(7-11)3-2-4-10/h5-6H,2-4,7,11H2,1H3
• InChI Key： MAWPNOMDVJXXCO-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC(C)=CN=2)CCC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Additional information on [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine

[1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine: A Comprehensive Overview

The compound [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine, identified by the CAS number 1502550-72-2, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its distinctive structure and promising properties, making it a subject of interest in recent scientific studies.

[1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine is characterized by its cyclobutane ring fused with a pyrazine moiety, which introduces a level of structural complexity that enhances its reactivity and functionality. The presence of the methyl group at the 5-position of the pyrazine ring further modulates its electronic properties, making it a versatile building block in organic synthesis. Recent research has highlighted its role in the development of novel drug delivery systems and its potential as a precursor for advanced materials.

One of the key areas where this compound has shown promise is in the field of drug delivery systems. Its unique structure allows for efficient binding with biological targets, making it an ideal candidate for designing targeted therapies. Additionally, studies have demonstrated its ability to enhance the solubility and bioavailability of therapeutic agents, which is a critical factor in modern drug design.

Another significant application of [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine lies in its use as a precursor for synthesizing advanced materials. The compound's ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Recent advancements in synthetic chemistry have also focused on optimizing the synthesis of this compound. Traditional methods often involved multi-step reactions with low yields, but innovative approaches leveraging microwave-assisted synthesis and catalytic techniques have significantly improved the efficiency and scalability of production. These developments are crucial for meeting the growing demand for this compound in both academic and industrial settings.

In terms of biological activity, [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine has shown potential as an inhibitor of key enzymes involved in metabolic pathways. Preclinical studies suggest that it could serve as a lead compound for developing treatments for metabolic disorders such as diabetes and obesity. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

The environmental impact of this compound is another area that has been receiving attention. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable use in various applications. Preliminary findings indicate that it exhibits low toxicity to aquatic organisms, which aligns with current trends toward eco-friendly chemical solutions.

In conclusion, [1-(5-Methylpyrazin-2-yl)cyclobutyl]methanamine (CAS No. 1502550-72-2) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.